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Compound of Interest

3-Chloro-N-[(4-

Compound Name: methoxyphenyl)methoxy]propana
mide

CAS No.: 2005501-35-7

Cat. No.: B2526628

Get Quote

Executive Summary & ldentity Disambiguation

Status: Specialized Synthetic Intermediate (Non-Commercial Catalog Item) Primary

Application: Precursor for N-alkoxy-f3-lactams (Miller Cyclization) and N-hydroxyacrylamides
(HDAC Inhibitors).

The "Missing" CAS Number

A direct Chemical Abstracts Service (CAS) registry search for 3-Chloro-N-(p-
methoxybenzyloxy)propanamide reveals that this specific molecule is a transient synthetic
intermediate rather than a stocked commodity chemical. It is rarely isolated for long-term
storage due to its reactivity (cyclization potential).

Researchers searching for this compound are often actually looking for one of three things:

» The Hydroxamate Intermediate (Target): The specific N-alkoxy derivative used to synthesize
B-lactams.
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e The Aniline Analogue (Common Confusion): A commercially available intermediate for

Cilostazol.

e The Benzylamine Analogue: A protecting group variant.

Critical Disambiguation Table:

Common Confusion

Common Confusion

Feature Target Molecule
A B
3-Chloro-N-(p- 3-Chloro-N-(4- 3-Chloro-N-(4-
Name methoxybenzyloxy)pro  methoxyphenyl)propa methoxybenzyl)propa
panamide namide namide
Structure
Class O-Alkyl Hydroxamate Anilide Benzylamide
Not Indexed / De
CAS No. _ 19313-87-2 2364-76-3
Novo Synthesis
B-Lactam / HDAC Cilostazol ) )
Use Amide Protection

Inhibitor Synthesis

Intermediate

Core Synthesis Protocol (The Hydroxamate Route)

Since the target molecule is not commercially available, it must be synthesized de novo. The

following protocol is adapted from the Miller group's methodology for N-hydroxy-B-lactam

synthesis, ensuring high fidelity and safety.

Reaction Logic

The synthesis involves the acylation of O-(4-methoxybenzyl)hydroxylamine with 3-

chloropropionyl chloride. The choice of base and temperature is critical to prevent premature

cyclization to the B-lactam or elimination to the acrylamide.

Materials

e Reagent A: 3-Chloropropionyl chloride [CAS: 625-36-5] (1.1 equiv)
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Reagent B:O-(4-Methoxybenzyl)hydroxylamine hydrochloride [CAS: 10536-30-8] (1.0 equiv)
Base: Sodium Bicarbonate (

) or Triethylamine (
) (2.2 equiv)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Step-by-Step Methodology

Preparation: In a flame-dried round-bottom flask under Argon atmosphere, suspend O-(4-
methoxybenzyl)hydroxylamine hydrochloride (10 mmol) in anhydrous DCM (50 mL).

Basification: Cool the suspension to 0°C. Add Triethylamine (22 mmol) dropwise. Stir for 15
minutes until the hydroxylamine is free-based and the solution clears.

Acylation: Add 3-Chloropropionyl chloride (11 mmol) dropwise over 20 minutes, maintaining
the temperature at 0°C. Note: Exothermic reaction. Control rate to prevent runaway heating.

Monitoring: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor
via TLC (Hexane:EtOAc 2:1). The product (

) should appear as the starting material (

) disappears.

Workup: Quench with saturated

solution. Extract with DCM (3x).[1] Wash combined organics with brine, dry over
, and concentrate in vacuo.

Purification: Flash column chromatography (Silica Gel 60). Elute with Hexane/EtOAc
gradient.

o Yield Expectation: 85-92%

o Stability: Store at -20°C. The compound is prone to base-catalyzed cyclization.
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Mechanistic Pathways & Applications

The utility of 3-Chloro-N-(p-methoxybenzyloxy)propanamide lies in its two divergent reaction
pathways: Cyclization (to B-lactams) and Elimination (to Acrylamides).

Pathway Visualization

The following diagram illustrates the chemical fate of the intermediate.

PRODUCT A:
Base (K2CO3/Acetone)  N-(P-methoxybenzyloxy)

Cyclization -2-azetidinone
Reagents: INTERMEDIATE: (Miller Cyclization)
3-Chloropropionyl CI Acylation (0°C, DCM, 3-Chloro-N-(p-methoxybenzyloxy) Strong Base / Heat
+ ropanamide Elimination (-HCI) .
O-PMB-Hydroxylamine prop . PRODUCT B:

(p-methoxybenzyloxy)
acrylamide
(Elimination)

Click to download full resolution via product page
Figure 1: Divergent synthetic pathways for the 3-chloro-N-alkoxy intermediate.
Application 1: The Miller Cyclization (B-Lactam
Synthesis)

This is the primary historical use of this intermediate.
e Mechanism: Intramolecular nucleophilic substitution (

). The hydroxamate nitrogen attacks the
-carbon, displacing the chloride.

o Conditions: Phase transfer catalysis (

, TEBA, Acetone/Reflux) or basic conditions (

, THF).
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» Relevance: Provides access to N-monobactams. The PMB group can be oxidatively
removed (Ceric Ammonium Nitrate) to yield the free N-hydroxy-p-lactam or reduced to the N-
H B-lactam.

Application 2: HDAC Inhibitor Precursors

Recent medicinal chemistry utilizes this intermediate to form N-(p-
methoxybenzyloxy)acrylamide.

e Mechanism: Elimination of HCI.

» Relevance: The PMB-protected acrylamide is a "masked" hydroxamic acid. Upon
deprotection, it yields the N-hydroxyacrylamide zinc-binding group (ZBG) common in Histone
Deacetylase (HDAC) inhibitors (e.g., Panobinostat analogues).

Analytical Characterization Data (Simulated)

As this is a synthesized intermediate, you must validate its identity using NMR and MS.

Technique Expected Signal /| Data Structural Assignment

1H NMR (CDCI3) Methoxy group (-OCH3)

3.80 (s, 3H)

Benzylic protons (-OCH2-Ar)

4.85 (s, 2H)

2.65 (t, 2H) -protons (-CH2-CO-)

3.75 (t, 2H) -protons (-CH2-ClI)

8.90 (br s, 1H) Amide NH

13C NMR ~168 ppm Carbonyl (C=0)

~78 ppm Benzylic Carbon

~40 ppm _Carbon (C-Cl)

Mass Spec (ESI) [M+H]+ ~ 244.07 Consistent with C11H14CINO3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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